Cas no 2229390-70-7 (3-(4-cyclopropylphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(4-cyclopropylphenyl)-2-methoxypropanoic acid
• CAS No: 2229390-70-7
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6187326
• PubChem ID: 165626914
• Update Time: 2025-06-18

3-(4-cyclopropylphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyclopropylphenyl)-2-methoxypropanoic acid
• 2229390-70-7
• EN300-1781647

• Inchi： 1S/C13H16O3/c1-16-12(13(14)15)8-9-2-4-10(5-3-9)11-6-7-11/h2-5,11-12H,6-8H2,1H3,(H,14,15)
• InChI Key： UQMOHIQJAHPRIN-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(4-cyclopropylphenyl)-2-methoxypropanoic acid

Introduction to 3-(4-cyclopropylphenyl)-2-methoxypropanoic acid (CAS No. 2229390-70-7)

3-(4-cyclopropylphenyl)-2-methoxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229390-70-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of substituted benzoic acids, characterized by its unique structural features that include a cyclopropyl group and a methoxy substituent on the propanoic acid backbone. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 3-(4-cyclopropylphenyl)-2-methoxypropanoic acid consists of a phenyl ring substituted at the para position with a cyclopropyl group, which is further linked to a propanoic acid moiety that carries a methoxy group at the second carbon. This arrangement creates a molecule with potential for diverse interactions with biological targets, including enzymes and receptors. The cyclopropyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates, while the methoxy group can influence electronic properties and solubility characteristics.

In recent years, there has been significant interest in exploring the pharmacological potential of compounds featuring aromatic rings with cycloalkyl substitutions. Studies have demonstrated that such structural elements can modulate binding affinities and selectivity profiles, which are critical factors in drug design. The 3-(4-cyclopropylphenyl)-2-methoxypropanoic acid scaffold aligns well with these trends, offering a promising platform for further derivatization and optimization.

One of the most compelling aspects of this compound is its versatility as a building block for medicinal chemistry. Researchers have leveraged similar scaffolds to develop molecules with therapeutic effects ranging from anti-inflammatory to anticancer applications. The cyclopropyl group, for instance, has been shown to improve oral bioavailability by reducing metabolic degradation, while the methoxy substituent can enhance binding interactions through hydrogen bonding or hydrophobic effects.

Recent advancements in computational chemistry have further enhanced the utility of 3-(4-cyclopropylphenyl)-2-methoxypropanoic acid as a lead compound. Molecular docking studies have identified potential binding pockets in target proteins, providing insights into how structural modifications might improve efficacy. These computational approaches are complemented by experimental validations, where synthetic derivatives are tested for biological activity in vitro and in vivo.

The synthesis of 3-(4-cyclopropylphenyl)-2-methoxypropanoic acid presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent methodologies have emerged that streamline these processes, making it more feasible to produce this compound on a larger scale for research purposes.

From a pharmacokinetic perspective, 3-(4-cyclopropylphenyl)-2-methoxypropanoic acid exhibits properties that are favorable for drug development. The cyclopropyl group contributes to metabolic stability by resisting oxidative degradation, while the methoxy group enhances solubility in both aqueous and lipid environments. These characteristics are essential for ensuring that the compound reaches its target site effectively and remains active long enough to exert its intended therapeutic effect.

In conclusion, 3-(4-cyclopropylphenyl)-2-methoxypropanoic acid (CAS No. 2229390-70-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics with improved efficacy and selectivity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.